5-Morpholinonicotinamide

• CAS No.: 500866-04-6
• Molecular Formula: C10H13N3O2
• Molecular Weight: 207.23 g/mol
• IUPAC Name: 5-morpholin-4-ylpyridine-3-carboxamide
• InChI: InChI=1S/C10H13N3O2/c11-10(14)8-5-9(7-12-6-8)13-1-3-15-4-2-13/h5-7H,1-4H2,(H2,11,14)
• InChI Key: WHZXWCVFPHGUQU-UHFFFAOYSA-N
• SMILES: C1COCCN1C2=CN=CC(=C2)C(=O)N

Description

5-Morpholinonicotinamide is a nicotinamide derivative featuring a morpholine ring attached to the pyridine scaffold. Morpholine-containing compounds are widely explored in medicinal chemistry due to their bioactivity, including kinase inhibition, anti-inflammatory, and antimicrobial properties . The morpholine moiety enhances solubility and bioavailability, making it a privileged structure in drug design .

Comparison with Similar Compounds

Structural Analogues and Molecular Properties

The table below compares 5-Morpholinonicotinamide with structurally related compounds based on molecular data from the evidence:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Key Structural Features
5-Morpholinonicotinamide (inferred)	C₁₀H₁₃N₃O₂	223.23	Not provided	Pyridine core with morpholine and amide
Methyl 5-amino-2-morpholinobenzoate	C₁₂H₁₆N₂O₃	236.27	4031-84-9	Benzene ring with morpholine, ester
5-Bromo-N-methoxy-N-methylnicotinamide	C₈H₁₀BrN₃O₂	260.09	183608-47-1	Brominated pyridine with methyl groups

Key Observations :

• Morpholine Positioning: Unlike methyl 5-amino-2-morpholinobenzoate (morpholine on benzene), 5-Morpholinonicotinamide likely positions the morpholine on pyridine, altering electronic effects and binding interactions .
• Functional Groups: The amide group in 5-Morpholinonicotinamide may enhance hydrogen-bonding capacity compared to ester or brominated analogs .

Pharmacological Activity

• Anti-Inflammatory Potential: Morpholine-containing compounds like schisandrin analogs (e.g., compounds 10–15 in ) inhibit cyclooxygenase (COX) activity, hinting at similar anti-inflammatory mechanisms .
• Kinase Inhibition: Morpholine derivatives are common in kinase inhibitors (e.g., mTOR, PI3K), suggesting 5-Morpholinonicotinamide could target similar pathways .